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Compound of Interest

Compound Name: Fenicort
CAS No.: 10059-14-0
Cat. No.: B1260667
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Fenicort's active pharmaceutical ingredient (API), hydrocortisone. As a potent corticosteroid,
hydrocortisone requires stringent safety protocols to prevent occupational exposure and ensure
a safe laboratory environment. Adherence to these procedures is vital for protecting personnel
and maintaining experimental integrity. All users must review the complete Safety Data Sheet
(SDS) for hydrocortisone powder before commencing any work.

Hazard Identification and Exposure Limits

Hydrocortisone is a pharmacologically active and potent compound. Exposure can lead to
significant health effects. The primary risks are associated with the handling of hydrocortisone
in its pure, powdered form.

Key Hazards:

» Reproductive Toxicity: May damage fertility or the unborn child.
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e Organ Toxicity: Causes damage to the endocrine system through prolonged or repeated

exposure.

o Skin and Eye Irritation: Can cause eye irritation. One Safety Data Sheet indicates it can be
fatal if it comes into contact with the skin.

» Acute Toxicity: Can cause adrenal suppression.

Due to these hazards, minimizing exposure is paramount. Engineering controls should be the
primary method of exposure reduction, with Personal Protective Equipment (PPE) serving as a
critical secondary barrier.

Occupational Exposure Limit (OEL)

The OEL is the upper acceptable concentration of a hazardous substance in the workplace air

for a specific regulatory period.

Compound Time-Weighted Average (TWA)

Hydrocortisone (CAS 50-23-7) 0.02 mg/m3[1]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory when handling hydrocortisone powder. The
following table outlines the minimum required PPE. Double gloving is a recommended best

practice.
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PPE Category Specification Rationale

Provides a robust barrier
against skin contact, which can
be fatal.[1] Nitrile offers good
) Double-gloving with powder- chemical resistance. Double-
Hand Protection o )
free nitrile gloves.[2] gloving allows for the safe
removal of the outer,
contaminated glove within the

containment area.[3]

Disposable, low-permeability Prevents contamination of
) fabric gown with a solid front, personal clothing and skin.
Body Protection ) o
long sleeves, and tight-fitting Cuffs should be covered by the
knit cuffs.[2] outer glove.[2]

Protects against accidental

] splashes of the compound,
) Chemical splash goggles or a ] ) ]
Eye Protection ) especially when in solution,
face shield.[4] o
and prevents eye irritation from

airborne particles.[1]

A NIOSH-approved respirator

(e.g., N95 or higher) is Prevents inhalation of the
) ) required if there is a risk of potent powder. All personnel
Respiratory Protection o ) ] o ) ]
aerosolization or if work is requiring respiratory protection

performed outside of a certified  must be properly fit-tested.

containment system.[5]

Operational Plan: From Receipt to Disposal

Handling potent compounds like hydrocortisone requires dedicated facilities and strict
procedures to minimize containment risks.[6]

Key Engineering Controls:

o Containment: All handling of hydrocortisone powder (e.g., weighing, preparing solutions)
must be performed within a certified chemical fume hood, a ventilated balance enclosure, or
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a glove box isolator.[6][7] These systems maintain negative pressure to prevent airborne
particles from escaping into the laboratory.[6]

o Ventilation: The laboratory should have single-pass air handling to avoid cross-
contamination.[6]

Experimental Protocol: PPE Donning and Doffing

The sequence of putting on (donning) and removing (doffing) PPE is critical to prevent cross-
contamination.

Donning Sequence:

o Perform hand hygiene.

e Put on the inner pair of nitrile gloves.

e Put on the disposable gown, ensuring it is securely fastened.
e Put on the N95 respirator, ensuring a proper fit and seal.

o Put on safety goggles or a face shield.

o Put on the outer pair of nitrile gloves, ensuring the cuffs extend over the sleeves of the gown.

[2]
Doffing Sequence:

 In the Containment Area: Remove the outer, contaminated gloves. Dispose of them in a
sealed bag within the fume hood or containment unit.

o Exiting the Immediate Area: Remove the gown by carefully rolling it inward and away from
the body. Dispose of it in the designated hazardous waste container.

e Perform hand hygiene.
» Outside the Immediate Area: Remove the face shield or goggles from the back.

o Remove the respirator from the back without touching the front.
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e Remove the inner gloves.

e Perform thorough hand hygiene immediately.

Doffing Sequence

(Int‘ucr\)tLja‘iirmGeu?:/:rsea) 2. Gown 3. Hand Hygiene P-| 4. Eye Protection P-| 5. Respirator P>| 6. Inner Gloves P-| 7. Final Hand Hygiene

\ 4

4

Donning Sequence

1. Hand Hygiene #=| 2. Inner Gloves P 3. Gown P| 4. Respirator P 5. Eye Protection P 6. Outer Gloves

Click to download full resolution via product page

Diagram 1: PPE Donning and Doffing Workflow.

Spill and Disposal Plans

A clear and practiced response plan for accidental spills is essential.

Experimental Protocol: Spill Cleanup for Hydrocortisone
Powder

This protocol is for small spills (less than 1 gram) that can be managed by trained laboratory
personnel. For larger spills, evacuate the area and contact the institutional Environmental
Health & Safety (EHS) office immediately.

o Alert & Isolate: Alert personnel in the immediate area. Restrict access to the spill zone.
e Assess: Ensure you have the correct PPE (as described above) and spill cleanup materials.

o Contain: Gently cover the spill with absorbent pads wetted with water or a suitable dust
suppressant.[8][9] This prevents the powder from becoming airborne. Do not dry sweep.
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Clean: Carefully wipe the area from the outer edge of the spill inward. Place all contaminated
pads and materials into a designated, sealable hazardous waste bag.

Decontaminate: Wipe the spill area again with a suitable laboratory detergent, followed by
water.

Dispose: Seal the hazardous waste bag. Label it clearly with the contents ("Hydrocortisone
Waste") and the date.

Doff PPE: Follow the doffing procedure described above.

Report: Report the incident to the laboratory supervisor and EHS office.
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Spill Response Protocol

1. Alert & Isolate Area

'

2. Don Full PPE

'

3. Gently Cover Spill
(Use wetted absorbent pads)

'

4. Clean Spill
(Wipe inward)

'

5. Bag Contaminated Materials

'

6. Decontaminate Surface

'

7. Dispose of Waste Bag

'

8. Doff PPE & Wash Hands

Click to download full resolution via product page

Diagram 2: Small Spill Response Workflow.
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Disposal Plan

Proper disposal of hydrocortisone waste and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Solid Waste: All disposable items that have come into contact with hydrocortisone powder
(e.g., gloves, gowns, absorbent pads, contaminated labware) must be disposed of as
hazardous pharmaceutical waste.[10] Collect this waste in a clearly labeled, sealed, and
puncture-resistant container (e.g., a labeled hazardous waste bag or bin).[8]

e Liquid Waste: Unused solutions of hydrocortisone should be collected in a separate, sealed,
and clearly labeled hazardous liquid waste container. Do not pour corticosteroid solutions
down the drain.[11]

o Container Disposal: Empty stock containers must be managed as hazardous waste.

e Regulatory Compliance: All waste must be disposed of in accordance with local, regional,
and national environmental regulations.[1][8] Consult your institution's EHS department for
specific procedures and waste pickup schedules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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